5-chloro-2-methoxy-N-[2-(4-methyl-1-piperidinyl)phenyl]benzamide
Overview
Description
5-chloro-2-methoxy-N-[2-(4-methyl-1-piperidinyl)phenyl]benzamide is a chemical compound that belongs to the class of benzamides. This compound is known for its potential use in scientific research, particularly in the field of pharmacology.
Mechanism of Action
The mechanism of action of 5-chloro-2-methoxy-N-[2-(4-methyl-1-piperidinyl)phenyl]benzamide is not fully understood. However, it is known to have binding affinity for certain receptors in the brain, such as the dopamine D2 receptor and the serotonin 5-HT2A receptor. This may suggest that it has potential use in studying the mechanisms of action of drugs that target these receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, it has been shown to have binding affinity for certain receptors in the brain, which may suggest that it has potential use in studying the mechanisms of action of drugs that target these receptors.
Advantages and Limitations for Lab Experiments
One advantage of using 5-chloro-2-methoxy-N-[2-(4-methyl-1-piperidinyl)phenyl]benzamide in lab experiments is its potential use in studying the mechanisms of action of drugs that target certain receptors in the brain. However, a limitation is that its biochemical and physiological effects are not well understood, which may limit its use in certain types of experiments.
Future Directions
There are several future directions for research on 5-chloro-2-methoxy-N-[2-(4-methyl-1-piperidinyl)phenyl]benzamide. One direction is to study its binding affinity for other receptors in the brain, in addition to the dopamine D2 receptor and the serotonin 5-HT2A receptor. Another direction is to investigate its potential use in studying the mechanisms of action of drugs that target these receptors. Additionally, further research is needed to understand its biochemical and physiological effects, which may open up new avenues for research.
Scientific Research Applications
5-chloro-2-methoxy-N-[2-(4-methyl-1-piperidinyl)phenyl]benzamide has potential use in scientific research, particularly in the field of pharmacology. This compound has been shown to have binding affinity for certain receptors in the brain, such as the dopamine D2 receptor and the serotonin 5-HT2A receptor. This makes it a potential candidate for studying the mechanisms of action of drugs that target these receptors.
properties
IUPAC Name |
5-chloro-2-methoxy-N-[2-(4-methylpiperidin-1-yl)phenyl]benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23ClN2O2/c1-14-9-11-23(12-10-14)18-6-4-3-5-17(18)22-20(24)16-13-15(21)7-8-19(16)25-2/h3-8,13-14H,9-12H2,1-2H3,(H,22,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USPUCQLQCOHPPR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=CC=CC=C2NC(=O)C3=C(C=CC(=C3)Cl)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.